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Compound of Interest

Compound Name: 3-Oxo-alpha-ionol

Cat. No.: B3038749

3-Oxo-alpha-ionol: A Technical Guide for
Researchers

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and known biological context of 3-Oxo-alpha-ionol. This document
synthesizes available data to serve as a foundational resource for its application in research
and development.

Chemical and Physical Properties

3-Oxo-alpha-ionol is a sesquiterpenoid, a class of terpenes with a 13-carbon structure.[1][2][3]
It is a natural aroma compound derived from the oxidative degradation of carotenoids and is
found in various fruits and flowers.[1][4] The compound exists as different stereocisomers, which
may lead to variations in reported properties. The data presented below is a summary of
available information from various public and commercial sources.

Table 1: Chemical and Physical Properties of 3-Oxo-alpha-ionol
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Property Value Source(s)
Molecular Formula C13H2002 [1][5]
Molecular Weight 208.30 g/mol [11[415]
CAS Number 34318-21-3 (isomer) [6]
896107-70-3 (trans-isomer) [51[7118]
4-[(1E)-3-hydroxybut-1-en-1-
IUPAC Name yl]-3,5,5-trimethylcyclohex-2- [3]
en-1-one
3-0Oxo-0-ionol, 4-(3-Hydroxy-1-
Synonyms butenyl)-3,5,5-trimethyl-2- [5]
cyclohexen-1-one
Appearance Not specified, likely an oll N/A
- , 315.00 to 316.00 °C @ 760.00
Boiling Point [6]
mm Hg
Flash Point 133.33 °C (272.00 °F) [6]
Soluble in alcohol.[6] Water:
Solubility 568.9 mg/L @ 25 °C [6]
(estimated)
logP (o/w) 2.146 (estimated) [6]

Vapor Pressure

0.000036 mmHg @ 25.00 °C

(estimated)

[6]

Experimental Protocols

Detailed experimental protocols for the direct synthesis of 3-Oxo-alpha-ionol are not

extensively documented in publicly available literature. However, a plausible synthetic route

can be inferred from the synthesis of the related compound, 3-Oxo-a-ionol ethyl carbonate.[9]

This process involves a three-step conversion from alpha-ionone.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://cymitquimica.com/products/3D-WKB10770/896107-70-3/3-oxo-alpha-ionol/
https://scent.vn/en/pages/compound/3-oxo-alpha-ionol-5370052
https://cymitquimica.com/products/3D-WKB10770/896107-70-3/3-oxo-alpha-ionol/
https://www.biosynth.com/p/WKB10770/896107-70-3-3-oxo-alpha-ionol
https://scent.vn/en/pages/compound/3-oxo-alpha-ionol-5370052
http://www.thegoodscentscompany.com/data/rw1552071.html
https://scent.vn/en/pages/compound/3-oxo-alpha-ionol-5370052
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB73037567.htm
https://aobious.com/aobious/ultra-pure-pharmacological-standard/15480-trans-3-oxo-alpha-ionol.html
https://foodb.ca/compounds/FDB021721
https://scent.vn/en/pages/compound/3-oxo-alpha-ionol-5370052
http://www.thegoodscentscompany.com/data/rw1552071.html
http://www.thegoodscentscompany.com/data/rw1552071.html
http://www.thegoodscentscompany.com/data/rw1552071.html
http://www.thegoodscentscompany.com/data/rw1552071.html
http://www.thegoodscentscompany.com/data/rw1552071.html
http://www.thegoodscentscompany.com/data/rw1552071.html
https://www.benchchem.com/product/b3038749?utm_src=pdf-body
https://www.researchgate.net/publication/332839651_-3-Oxo-a-ionol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3038749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis of 3-Oxo-alpha-ionol from alpha-lonone
(Proposed)

This proposed protocol is based on the synthesis of 3-Oxo-a-ionol ethyl carbonate and
represents a likely pathway to obtain 3-Oxo-alpha-ionol.

Step 1: Reduction of alpha-lonone to alpha-lonol

» Objective: To reduce the ketone group of alpha-ionone to a hydroxyl group, yielding alpha-
ionol.

» Reagents: alpha-lonone, Sodium borohydride (NaBHa4), Methanol (or Ethanol).
» Procedure:

o Dissolve alpha-ionone in methanol in a reaction flask.

o Cool the solution in an ice bath.

o Slowly add sodium borohydride to the stirred solution.

o Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is
consumed.

o Quench the reaction by the slow addition of a weak acid (e.g., dilute HCI or acetic acid).
o Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

o Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure to yield crude alpha-ionol.

 Purification: The crude alpha-ionol can be purified by column chromatography on silica gel.
Step 2: Oxidation of alpha-lonol to 3-Oxo-alpha-ionol

o Objective: To selectively oxidize the allylic alcohol of alpha-ionol to a ketone.
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» Reagents: alpha-lonol, Oxidizing agent (e.g., Manganese dioxide (MnOz), Pyridinium
chlorochromate (PCC), or a modern catalytic oxidation system), Dichloromethane (or other
suitable solvent).

e Procedure (using MnO2):
o Dissolve the purified alpha-ionol in dichloromethane.
o Add activated manganese dioxide in excess.
o Stir the mixture vigorously at room temperature.
o Monitor the reaction progress by TLC.

o Upon completion, filter the reaction mixture through a pad of celite to remove the
manganese dioxide.

o Wash the celite pad with additional dichloromethane.

o Combine the filtrates and concentrate under reduced pressure to obtain crude 3-Oxo-
alpha-ionol.

 Purification: The final product can be purified by column chromatography on silica gel,
followed by characterization.

Analytical Characterization

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are essential for
structural elucidation and confirmation of the final product.[10]

e Mass Spectrometry (MS): GC-MS or LC-MS can be used to determine the molecular weight
and fragmentation pattern of the compound.[9]

o Chromatography: Gas Chromatography (GC) and High-Performance Liquid Chromatography
(HPLC) are used to assess the purity of the synthesized compound.[2][11]

Mandatory Visualizations
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Purification and Analysis
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Caption: Proposed experimental workflow for the synthesis of 3-Oxo-alpha-ionol.

Biological Activity and Signaling Pathways

The primary documented biological role of 3-Oxo-alpha-ionol is as a natural aroma compound
that contributes to the scent profile of various plants.[1][4] Its mode of action in this context is
through the stimulation of olfactory receptors.[4]

Currently, there is a significant lack of specific research in publicly accessible literature detailing
the broader biological activities of 3-Oxo-alpha-ionol. While some studies investigate the
general antioxidant, antimicrobial, or anti-inflammatory properties of essential oils containing a
mixture of sesquiterpenoids, these findings have not been specifically attributed to 3-Oxo-
alpha-ionol.[6]

Signaling Pathways:

There is no information available in the reviewed scientific literature to suggest the involvement
of 3-Oxo-alpha-ionol in any specific cellular signaling pathways. Further research is required
to explore its potential interactions with biological systems beyond its organoleptic properties.

Due to the absence of data on defined signaling pathways for 3-Oxo-alpha-ionol, a
corresponding diagram cannot be provided at this time.

Conclusion
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3-Oxo-alpha-ionol is a naturally occurring sesquiterpenoid with well-characterized chemical
and physical properties. While a detailed, peer-reviewed synthesis protocol is not readily
available, a plausible synthetic route can be proposed based on related compounds. The
primary known biological function of this molecule is as an aroma compound. Its broader
pharmacological activities and potential involvement in cellular signaling pathways remain an
unexplored area of research, presenting an opportunity for future scientific investigation. This
guide provides a foundational summary for researchers interested in exploring the potential of
this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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